Potassium 3-(diethylamino)prop-1-EN-2-yltrifluoroborate

• IUPAC Name: potassium;3-(diethylamino)prop-1-en-2-yl-trifluoroboranuide
• InChI: InChI=1S/C7H14BF3N.K/c1-4-12(5-2)6-7(3)8(9,10)11;/h3-6H2,1-2H3;/q-1;+1
• InChI Key: INMGILWIBUMYRY-UHFFFAOYSA-N
• Canonical SMILES: [B-](C(=C)CN(CC)CC)(F)(F)F.[K+]
• Molecular Formula: C7H14BF3KN
• Molecular Weight: 219.10 g/mol

Description

Molecular Structure Analysis

The molecular formula of Potassium 3-(diethylamino)prop-1-EN-2-yltrifluoroborate is C5H10BF3N.K. The InChI code is 1S/C5H10BF3N.K/c1-5(4-10(2)3)6(7,8)9;/h1,4H2,2-3H3;/q-1;+1. This compound contains boron, fluorine, nitrogen, and potassium atoms, which contribute to its unique chemical properties.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 191.05 g/mol. It is recommended to be stored in a freezer for preservation.

Scientific Research Applications

Electrochemical Studies

Research involving potassium complexes, such as those related to Potassium 3-(diethylamino)prop-1-EN-2-yltrifluoroborate, has been instrumental in advancing electrochemical studies. A study by Srivastava et al. (2022) explored the synthesis of La2O3 nanomaterial and K-complexes for electrochemical applications, highlighting the potential of such materials in technologies like magnetic resonance imaging (MRI) (Srivastava et al., 2022).

Synthesis of Complex Organic Compounds

Research has shown that potassium complexes, similar to this compound, are useful in synthesizing various organic compounds. For instance, Baudler et al. (1991) demonstrated how potassium in combination with Et2NBCl2 leads to the creation of aminopolyboranes, which are crucial in organic synthesis (Baudler et al., 1991).

Catalyst in Chemical Reactions

Potassium compounds, like this compound, have been used as catalysts in chemical reactions. Zhang Fu-li (2005) utilized potassium dihydrogen phosphate as a catalyst in synthesizing hexanoic acid 2-(diethylamino)ethyl ester, showcasing the effectiveness of potassium-based catalysts in chemical synthesis (Zhang Fu-li, 2005).

Isomerization and Synthesis of Functional Structures

Potassium 3-aminopropylamide, closely related to this compound, has been shown to be effective in the isomerization of acetylenic alcohols, leading to the synthesis of functionally differentiated αω-difunctional structures. This was demonstrated by Brown and Yamashita (1976), indicating the versatility of potassium compounds in organic synthesis (Brown & Yamashita, 1976).